Eucalyptal A
Overview
Description
Eucalyptal A is an organic heterotetracyclic compound whose skeleton is composed of 3,5-diformyl-isopentyl substituted phloroglucinol fused with a cadinane ring system. Isolated from Eucalyptus globulus, it exhibits antineoplastic activity. It has a role as a metabolite and an antineoplastic agent. It is a member of benzaldehydes, a cyclic ether, an organic heterotetracyclic compound, a member of resorcinols and a tertiary alcohol.
Scientific Research Applications
Ecological and Evolutionary Principles in Forest Management
Eucalypt forests, including those with Eucalyptus species from which Eucalyptal A is derived, are managed based on ecological and evolutionary principles. These principles help maintain the forest's ecological condition despite timber harvesting and prescribed burning, demonstrating the ecosystem's resilience (Abbott & Christensen, 1994).
Unique Chemical Composition and Potential Applications
Eucalyptal A, isolated from Eucalyptus globulus, possesses a unique chemical skeleton. This compound shows selective cytotoxicity against certain cell lines, indicating potential applications in medical research, particularly in developing anti-cancer therapies (Yin et al., 2007).
Atmospheric Emissions and Environmental Impact
Eucalyptus species, including those producing Eucalyptal A, are significant emitters of biogenic volatile organic compounds. These emissions have implications for atmospheric chemistry and environmental impact assessments, contributing to our understanding of plant interactions with the environment (Winters et al., 2009).
Bioenergy Feedstock Potential
Eucalyptus species are increasingly investigated for their potential as bioenergy feedstocks. Understanding the structural and chemical characteristics of these species, including the components related to Eucalyptal A, is crucial for the development of efficient bioenergy production methods (Çetinkol et al., 2012).
Therapeutic Applications in Oncology
Eucalyptal A has shown promise in inhibiting glioma, a type of brain tumor, by affecting the splicing of specific mRNA. This highlights its potential as a lead compound in developing new therapeutic strategies for treating such cancers (Hua et al., 2020).
properties
Product Name |
Eucalyptal A |
|---|---|
Molecular Formula |
C28H36O6 |
Molecular Weight |
468.6 g/mol |
IUPAC Name |
(1R,4aS,6aR,7S,12aS,12bS)-4a,8,10-trihydroxy-6a-methyl-4-methylidene-7-(2-methylpropyl)-1-prop-1-en-2-yl-1,2,3,5,6,7,12a,12b-octahydronaphtho[1,2-b]chromene-9,11-dicarbaldehyde |
InChI |
InChI=1S/C28H36O6/c1-14(2)11-20-21-24(32)18(12-29)23(31)19(13-30)25(21)34-26-22-17(15(3)4)8-7-16(5)28(22,33)10-9-27(20,26)6/h12-14,17,20,22,26,31-33H,3,5,7-11H2,1-2,4,6H3/t17-,20+,22-,26-,27+,28+/m0/s1 |
InChI Key |
HJUVXYVQIXPSJI-ICRWQPCKSA-N |
Isomeric SMILES |
CC(C)C[C@@H]1C2=C(C(=C(C(=C2O[C@@H]3[C@@]1(CC[C@@]4([C@H]3[C@@H](CCC4=C)C(=C)C)O)C)C=O)O)C=O)O |
Canonical SMILES |
CC(C)CC1C2=C(C(=C(C(=C2OC3C1(CCC4(C3C(CCC4=C)C(=C)C)O)C)C=O)O)C=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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